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Compound of Interest

Compound Name: Bafilomycin C1

Cat. No.: B15558859

Get Quote

Introduction

Autophagy is a fundamental cellular process responsible for the degradation of damaged

organelles and long-lived proteins, playing a critical role in cellular homeostasis. Dysregulation

of autophagy is implicated in a variety of diseases, including neurodegenerative disorders,

cancer, and metabolic diseases. Autophagic flux is the complete process of autophagy, from

the formation of the autophagosome to its fusion with the lysosome and the subsequent

degradation of its contents. Measuring this flux is crucial for understanding the true autophagic

activity within a cell. Bafilomycin C1 is a specific inhibitor of vacuolar H+-ATPase (V-ATPase),

an enzyme essential for the acidification of lysosomes. By inhibiting lysosomal acidification,

Bafilomycin C1 blocks the fusion of autophagosomes with lysosomes, leading to an

accumulation of autophagosomes. This accumulation allows for a more accurate measurement

of the rate of autophagosome formation, a key indicator of autophagic flux.

Mechanism of Action

Bafilomycin C1 is a macrolide antibiotic that specifically targets the V-ATPase, a proton pump

located on the lysosomal membrane. This pump is responsible for maintaining the low pH

environment within the lysosome, which is necessary for the activation of lysosomal hydrolases
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that degrade autophagic cargo. Bafilomycin C1 binds to the V0 subunit of the V-ATPase,

inhibiting its proton-pumping activity. This results in an increase in the intralysosomal pH, which

in turn inhibits the fusion of autophagosomes with lysosomes and the subsequent degradation

of the autophagosomal contents. This blockade leads to the accumulation of autophagosomes

and autophagic substrates like LC3-II and p62/SQSTM1.

Key Autophagic Markers for Flux Assays:
LC3 (Microtubule-associated protein 1A/1B-light chain 3): During autophagy, the cytosolic

form of LC3 (LC3-I) is converted to a lipidated form (LC3-II), which is recruited to the

autophagosome membrane. An increase in the amount of LC3-II is indicative of an increased

number of autophagosomes.

p62/SQSTM1 (Sequestosome 1): This protein acts as a receptor for cargo destined for

autophagic degradation and is itself degraded in the process. An accumulation of p62

suggests an inhibition of autophagic degradation.

By comparing the levels of LC3-II and p62 in the presence and absence of Bafilomycin C1,

researchers can distinguish between an induction of autophagy (increased autophagosome

formation) and a blockage in the degradation pathway.

Quantitative Data Summary
The following table summarizes typical quantitative data obtained from an autophagy flux

assay using Bafilomycin C1. The data demonstrates the expected accumulation of LC3-II and

p62 upon treatment with an autophagy inducer (e.g., starvation) in the presence of

Bafilomycin C1.
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Treatment Condition
LC3-II/Actin Ratio (Fold
Change)

p62/Actin Ratio (Fold
Change)

Control (untreated) 1.0 1.0

Autophagy Inducer (e.g.,

Starvation)
2.5 0.5

Bafilomycin C1 (10-100 nM) 3.0 2.0

Autophagy Inducer +

Bafilomycin C1
5.5 3.5

Note: These values are representative and can vary depending on the cell type, the autophagy

inducer used, and the specific experimental conditions.

Detailed Protocol: Bafilomycin C1 Autophagy Flux
Assay
This protocol provides a detailed methodology for performing an autophagy flux assay using

Bafilomycin C1, followed by Western blot analysis of LC3-II and p62.

Materials:

Cell
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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